Copper(I) cyanide Copper(I) cyanide Copper(I) cyanide is a chemical compound of copper and cyanide. It was used as a catalyst in polymerizations, in electroplating of copper and iron, and as insecticide, fungicide, and biocide in marine paints. Copper is a chemical element with the symbol Cu and atomic number 29. Copper is an essential elements in plants and animals as it is required for the normal functioning of more than 30 enzymes. It occurs naturally throughout the environment in rocks, soil, water, and air. (L277, L278, L98)
Brand Name: Vulcanchem
CAS No.: 544-92-3
VCID: VC20896584
InChI: InChI=1S/CN.Cu/c1-2;/q-1;+1
SMILES: [C-]#N.[Cu+]
Molecular Formula: CCuN
Molecular Weight: 89.56 g/mol

Copper(I) cyanide

CAS No.: 544-92-3

Cat. No.: VC20896584

Molecular Formula: CCuN

Molecular Weight: 89.56 g/mol

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Copper(I) cyanide - 544-92-3

Specification

Description Copper(I) cyanide is a chemical compound of copper and cyanide. It was used as a catalyst in polymerizations, in electroplating of copper and iron, and as insecticide, fungicide, and biocide in marine paints. Copper is a chemical element with the symbol Cu and atomic number 29. Copper is an essential elements in plants and animals as it is required for the normal functioning of more than 30 enzymes. It occurs naturally throughout the environment in rocks, soil, water, and air. (L277, L278, L98)
CAS No. 544-92-3
Molecular Formula CCuN
Molecular Weight 89.56 g/mol
IUPAC Name copper(1+);cyanide
Standard InChI InChI=1S/CN.Cu/c1-2;/q-1;+1
Standard InChI Key DOBRDRYODQBAMW-UHFFFAOYSA-N
SMILES [C-]#N.[Cu+]
Canonical SMILES [C-]#N.[Cu+]
Boiling Point Decomposes
Colorform White monoclinic prisms or green orthorhombic crystals
White to cream-colored powder, colorless or dark green orthorhombic crystals or dark red monoclinic crystals
Pale cream powde
Melting Point 883 °F (NTP, 1992)
474 °C

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